BE“GHE Foundational & Exploratory

Check Availability & Pricing

Safety data sheet and handling precautions for
2-Methylindoline-d3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methylindoline-d3

Cat. No.: B13446824

Technical Guide: Safety and Handling of 2-
Methylindoline-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for 2-
Methylindoline-d3 (CAS No. 1246815-31-5). The safety information presented is primarily
based on the non-deuterated analogue, 2-Methylindoline (CAS No. 6872-06-6), as specific
safety data for the deuterated compound is not readily available. The toxicological properties of
the deuterated compound are expected to be nearly identical to the non-deuterated form.

Chemical and Physical Properties

2-Methylindoline-d3 is a stable isotope-labeled version of 2-Methylindoline.[1] The primary
difference is the presence of three deuterium atoms on the methyl group, which increases the
molecular weight.[1]
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Property

Value

Source(s)

Chemical Name

2-(trideuteriomethyl)-2,3-
dihydro-1H-indole

[1]

Synonyms

2,3-Dihydro-2-methyl-1H-
indole-d3, NSC 65598-d3,
alpha-Methyldihydroindole-d3

[1]

Molecular Formula CoHsDsN [1]
Molecular Weight 136.21 g/mol
Appearance Dark yellow to colorless liquid

Physical State

Liquid

Boiling Point 227 - 229 °C [ 440.6 - 444.2 °F
Melting Point -51 °C/-59.8 °F

Flash Point 93°C/200.1°F

Density 1.023 g/mL at 25 °C
Refractive Index n20/D 1.569

Water Solubility Negligible

Storage Conditions

Keep in a dry, cool, and well-
ventilated place. Keep

container tightly closed.

Hazard Identification and GHS Classification

2-Methylindoline is classified as a hazardous substance. The primary hazards are summarized

below.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation
Specific target organ toxicity, H335: May cause respiratory
] Category 3 L
single exposure irritation
Hazardous to the Aquatic ) o
i Category 1 H400: Very toxic to aquatic life
Environment, Acute
Hazardous to the Aquatic H412: Harmful to aquatic life
Category 2

Environment, Chronic

with long lasting effects

(Data based on GHS classifications for 2-Methylindoline)

Signal Word:Danger

Handling Precautions and Personal Protective

Equipment (PPE)

Adherence to proper handling procedures is crucial to minimize risk.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.

Personal Protective Equipment (PPE)
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o Eye/Face Protection: Wear chemical safety goggles or glasses with side shields that conform
to EN166 or equivalent standards.

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

« Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent
skin exposure.

o Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection may not be required. For large-scale use or in emergencies, use a respirator with
an appropriate filter (e.g., type ABEK (EN14387)).

General Hygiene Measures

e Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Remove contaminated clothing and wash it before reuse.

Avoid contact with skin, eyes, and clothing.

Do not breathe mist, vapors, or spray.

First Aid Measures
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Exposure Route First Aid Procedure

IF SWALLOWED: Call a POISON CENTER or
Ingestion doctor/physician if you feel unwell. Rinse mouth

with water.

IF INHALED: Remove victim to fresh air and
) keep at rest in a position comfortable for
Inhalation _ _ _ o
breathing. If not breathing, give artificial

respiration. Get medical attention.

IF ON SKIN: Wash with plenty of soap and
) water. Remove all contaminated clothes and
Skin Contact o )
shoes. If skin irritation occurs, get medical

advice/attention.

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if
Eye Contact ) o

present and easy to do. Continue rinsing for at

least 15 minutes. Get medical attention.

Note to Physician: Treat symptomatically.

Experimental Protocols: Safe Handling Workflow

The following protocol outlines a general workflow for handling 2-Methylindoline-d3 in a
laboratory setting.

e Preparation and Pre-use Checklist:

o Verify the identity and purity of 2-Methylindoline-d3.

[¢]

Read and understand the Safety Data Sheet (SDS) for the non-deuterated analogue.

o

Ensure the chemical fume hood is functioning correctly.

(¢]

Assemble all necessary PPE (gloves, safety glasses, lab coat).

[¢]

Prepare all necessary equipment and reagents for the experiment.
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o Have appropriate waste containers ready.

e Handling and Use:

[e]

Conduct all manipulations of the compound within a certified chemical fume hood.

o

Use a properly calibrated balance for weighing the liquid.

[¢]

Use appropriate glassware and equipment to avoid spills.

[¢]

Keep the container tightly closed when not in use.
o Storage:

o Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and strong acids.

o The container should be kept tightly sealed.
o Spill and Waste Disposal:

o In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand,
or earth) and place it in a suitable container for disposal.

o Prevent the product from entering drains.

o Dispose of waste in accordance with local, state, and federal regulations. Do not release it
into the environment.

e Post-use:
o Decontaminate all work surfaces and equipment.
o Remove PPE carefully to avoid skin contamination.

o Wash hands thoroughly.

Visualized Workflow for Safe Handling
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The following diagram illustrates the logical workflow for the safe handling of 2-Methylindoline-
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Click to download full resolution via product page

Caption: Logical workflow for handling 2-Methylindoline-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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